Cas no 40851-95-4 (6-Chloropyridine-2,3-diamine)

• Product Name: 6-Chloropyridine-2,3-diamine
• CAS No: 40851-95-4
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• MDL: MFCD00209966
• CID: 55306
• PubChem ID: 354333488
• Update Time: 2025-11-05

6-Chloropyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloropyridine-2,3-diamine
• 2,3-Diamino-6-chloropyridine
• 6-Chloro-2,3-diaminopyridine
• 6-Chloro-2,3-pyridinediamine
• 2,3,5,6-TETRAFLUORO BENZYLBROMIDE
• 2,3-Pyridinediamine,6-chloro
• 6-chloro-2,4-diaminopyridine
• 6-chloro-pyridine-2,3-diamine
• 6-chloro-pyridine-2,3-diyldiamine
• etc
• headers
• medialib
• newsa
• Pyridine,2,3-diamino-6-chloro- (6CI,7CI)
• 2,3-Diamino-6- chloropyridine
• 2,3-Pyridinediamine,6-chloro-
• 2,3-PYRIDINEDIAMINE, 6-CHLORO-
• PubChem19958
• 6-chloro 2,3-pyridindiamine
• 2,3-diamino-6-chloro-pyridine
• 6-Chloro-2,3-diamino pyridine
• QEIRYIILFUVXAM-UHFFFAOYSA-N
• WT563
• STL553962
• BBL100328
• 2,
• BCP33653
• D4765
• 2,3-Diamino-6-chloropyridine<img src='/etc/medialib/sigma-aldrich/headers/newsa/new.Par.0001.Image.png' alt='New' />
• SCHEMBL1165736
• AKOS006240239
• FT-0651297
• PB14154
• CCG-302531
• AS-17899
• 40851-95-4
• DTXSID60442644
• AMY15758
• Z906122758
• MFCD00209966
• 2,3-Diamino-6-chloropyridine, 97%
• J-506906
• AC-27697
• EN300-59408
• SY021672
• CS-W004489
• pyridine, 2,3-diamino-6-chloro-

• MDL： MFCD00209966
• Inchi： 1S/C5H6ClN3/c6-4-2-1-3(7)5(8)9-4/h1-2H,7H2,(H2,8,9)
• InChI Key： QEIRYIILFUVXAM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N)=N1)N

Computed Properties

• Exact Mass: 143.02500
• Monoisotopic Mass: 143.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.8

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.448
• Melting Point: 132.0 to 136.0 deg-C
• Boiling Point: 360.216 °C at 760 mmHg
• Flash Point: 360.216 °C at 760 mmHg
• Refractive Index: 1.685
• PSA: 64.93000
• LogP: 2.06180

6-Chloropyridine-2,3-diamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H315-H317-H319-H334-H335
• Warning Statement： P261-P280-P305 + P351 + P338-P342 + P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-42/43
• Safety Instruction： 22-36/37-45
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives